Cas no 331972-52-2 (10-benzoyl-3-(3,5-dimethylphenyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione)

• Product Name: 10-benzoyl-3-(3,5-dimethylphenyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione
• CAS No: 331972-52-2
• Molecular Formula: C₂₇H₁₉NO₃
• Molecular Weight: 405.444667100906
• CID: 6602910
• PubChem ID: 993986

10-benzoyl-3-(3,5-dimethylphenyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione Properties

Names and Identifiers

• 10-benzoyl-3-(3,5-dimethylphenyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione
• 6-benzoyl-2-(3,5-dimethylphenyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
• 1H-Benz[de]isoquinoline-1,3(2H)-dione, 6-benzoyl-2-(3,5-dimethylphenyl)-
• 331972-52-2
• 6-Benzoyl-2-(3,5-dimethylphenyl)-1H-benz[de]isoquinoline-1,3(2H)-dione
• Oprea1_321085
• 10-benzoyl-3-(3,5-dimethylphenyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• 6-benzoyl-2-(3,5-dimethylphenyl)benzo[de]isoquinoline-1,3-dione
• DTXSID801155086
• Oprea1_832236
• AKOS000592137
• F1565-0184

• InChIKey： GKULZHILYDOFBX-UHFFFAOYSA-N
• Inchi： 1S/C27H19NO3/c1-16-13-17(2)15-19(14-16)28-26(30)22-10-6-9-20-21(11-12-23(24(20)22)27(28)31)25(29)18-7-4-3-5-8-18/h3-15H,1-2H3
• SMILES： C1(=O)C2=C3C(C(C(=O)C4=CC=CC=C4)=CC=C3C(=O)N1C1=CC(C)=CC(C)=C1)=CC=C2

Computed Properties

• Exact Mass: 405.13649347g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 405.13649347g/mol
• Heavy Atom Count: 31
• Complexity: 716
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Boiling Point: 653.8±55.0 °C(Predicted)
• pka: 2.62±0.20(Predicted)
• Density: 1.301±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones